3-Chloro-5-cyclopropoxy-4-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 3-chloro-5-cyclopropyloxy-4-ethylpyridine
• InChI: InChI=1S/C10H12ClNO/c1-2-8-9(11)5-12-6-10(8)13-7-3-4-7/h5-7H,2-4H2,1H3
• InChI Key: NYKXVYJECOBXLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NC=C1OC2CC2)Cl

Description

3-Chloro-5-cyclopropoxy-4-ethylpyridine is a pyridine derivative characterized by three distinct substituents: a chlorine atom at position 3, a cyclopropoxy group at position 5, and an ethyl group at position 4. The chlorine atom introduces electron-withdrawing effects, while the cyclopropoxy group (a strained three-membered ether ring) contributes steric bulk and unique electronic properties due to its ring strain. The ethyl group at position 4 enhances lipophilicity compared to smaller alkyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-cyclopropoxy-4-ethylpyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses palladium as a catalyst and boron reagents under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production of 3-Chloro-5-cyclopropoxy-4-ethylpyridine often involves optimizing the reaction conditions to achieve high yields and purity. This includes controlling the temperature, pressure, and concentration of reactants. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-cyclopropoxy-4-ethylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can replace the chlorine atom under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while substitution reactions can produce various substituted pyridines .

Scientific Research Applications

3-Chloro-5-cyclopropoxy-4-ethylpyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 3-Chloro-5-cyclopropoxy-4-ethylpyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

Substituent Position and Electronic Effects

The substituent positions and types critically influence reactivity and applications. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Position)	Key Properties
3-Chloro-5-cyclopropoxy-4-ethylpyridine	Cl (3), cyclopropoxy (5), ethyl (4)	High lipophilicity (ethyl), steric hindrance (cyclopropoxy), moderate polarity (Cl)
4-Chloro-5-methoxypyridin-3-amine	Cl (4), methoxy (5), NH₂ (3)	Lower steric bulk (methoxy vs. cyclopropoxy), increased solubility (amine group)
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl) derivatives	Cl (2), substituted phenyl (5), amino (2)	Enhanced π-π stacking (phenyl), variable bioactivity (substituent-dependent)

Key Observations :

• Lipophilicity: The ethyl group increases logP (octanol-water partition coefficient) relative to smaller alkyl or polar groups (e.g., NH₂ in 4-chloro-5-methoxypyridin-3-amine), favoring membrane permeability .
• Electronic Profile: Chlorine at position 3 (vs.